![molecular formula C13H9ClFN3OS B249370 N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide](/img/structure/B249370.png)
N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide
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Overview
Description
N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide, also known as CCT245737, is a small molecule inhibitor that has shown promising results in various preclinical studies. It belongs to the class of selective inhibitors of checkpoint kinase 1 (Chk1), which is a protein kinase involved in DNA damage response and cell cycle regulation.
Mechanism of Action
Chk1 is a protein kinase that plays a critical role in the DNA damage response pathway. It is activated in response to DNA damage and regulates the cell cycle by preventing cell division until DNA damage is repaired. N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide inhibits Chk1 by binding to its ATP-binding site, which prevents the phosphorylation of downstream targets involved in cell cycle regulation and DNA repair. This leads to the accumulation of DNA damage and subsequent cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to enhance the cytotoxic effects of DNA-damaging agents, such as radiation and chemotherapy. In animal models, this compound has demonstrated tumor growth inhibition and regression, as well as increased survival rates. However, this compound has also been shown to induce DNA damage in normal cells, which may limit its use as a therapeutic agent.
Advantages and Limitations for Lab Experiments
N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide has several advantages as a research tool, including its selectivity for Chk1 and its ability to sensitize cancer cells to DNA-damaging agents. However, its limitations include its potential toxicity to normal cells and the need for further research to determine its efficacy in clinical settings.
Future Directions
For the research on N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide include the development of more selective Chk1 inhibitors with fewer off-target effects. Additionally, further research is needed to determine the optimal dosing and combination strategies for this compound in clinical settings. Other potential future directions include the investigation of this compound as a radiosensitizer in combination with radiation therapy and the exploration of its use in combination with immunotherapy.
Synthesis Methods
The synthesis of N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide involves a multistep process that starts with the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting compound is then reacted with 5-chloro-2-aminopyridine to form 5-chloro-2-(2-fluorobenzoyl)aminopyridine. The final step involves the reaction of the intermediate compound with thiourea to form this compound.
Scientific Research Applications
N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide has been extensively studied in preclinical models, including cancer cell lines and animal models. It has shown promising results as a single agent and in combination with other chemotherapeutic agents. The primary mechanism of action of this compound is the inhibition of Chk1, which leads to the activation of the DNA damage response pathway and subsequent cell death. This compound has been shown to sensitize cancer cells to DNA-damaging agents, such as radiation and chemotherapy, and has demonstrated efficacy in various cancer types, including ovarian, breast, and lung cancers.
properties
Molecular Formula |
C13H9ClFN3OS |
---|---|
Molecular Weight |
309.75 g/mol |
IUPAC Name |
N-[(5-chloropyridin-2-yl)carbamothioyl]-2-fluorobenzamide |
InChI |
InChI=1S/C13H9ClFN3OS/c14-8-5-6-11(16-7-8)17-13(20)18-12(19)9-3-1-2-4-10(9)15/h1-7H,(H2,16,17,18,19,20) |
InChI Key |
BJAPTLAJAVVDNG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)F |
Origin of Product |
United States |
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